Cas no 19796-67-9 (4-Pyrimidinecarboxamide, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-)

• Product Name: 4-Pyrimidinecarboxamide, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-
• CAS No: 19796-67-9
• MF: C₅H₄N₄O₅
• MW: 200.109060287476
• CID: 2842616
• Update Time: 2023-08-07

4-Pyrimidinecarboxamide, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-

• Inchi： 1S/C5H4N4O5/c6-3(10)1-2(9(13)14)4(11)8-5(12)7-1/h(H2,6,10)(H2,7,8,11,12)
• InChI Key： WOOIDGBAWBCOOT-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(N)=O)NC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: -1.8
• Topological Polar Surface Area: 147